tert-Butyl 4-methyl-2,5,7,11-tetraazatricyclo[7.4.0.0,2,6]trideca-3,5-diene-11-carboxylate

Specification

• Molecular Formula: C15H24N4O2
• Molecular Weight: 292.38 g/mol
• IUPAC Name: tert-butyl 4-methyl-2,5,7,11-tetrazatricyclo[7.4.0.02,6]trideca-3,5-diene-11-carboxylate
• Standard InChI: InChI=1S/C15H24N4O2/c1-10-8-19-12-5-6-18(14(20)21-15(2,3)4)9-11(12)7-16-13(19)17-10/h8,11-12H,5-7,9H2,1-4H3,(H,16,17)
• Standard InChI Key: CUVXARSSEWRYMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3CCN(CC3CNC2=N1)C(=O)OC(C)(C)C

Introduction

Structural Elucidation and Nomenclature

The compound’s systematic name reflects its intricate architecture:

• Tricyclo[7.4.0.0²,⁶]trideca-3,5-diene: Indicates a fused three-ring system comprising a seven-membered ring, a four-membered ring, and a bridge between positions 2 and 6. The "3,5-diene" designation specifies conjugated double bonds at these positions.

• Tetraaza: Denotes four nitrogen atoms integrated into the ring system, likely occupying positions 2, 5, 7, and 11.

• 4-Methyl: A methyl substituent at position 4.

• tert-Butyl 11-carboxylate: A tert-butyl ester group attached to the carboxylate function at position 11.

Crystallographic studies of analogous zinc macrocyclic complexes reveal that tert-butyl groups often induce steric hindrance, leading to rotational disorder in crystal lattices. For example, in [Zn₂(C₃₆H₄₂N₄O₂)(CH₃COO)₂]·2CH₃CH₂OH, the tert-butyl group exhibits a 0.552:0.448 rotational disorder ratio, highlighting the conformational flexibility of such substituents. This suggests similar challenges in resolving the tert-butyl group’s orientation in the title compound’s crystal structure.

Synthetic Strategies

Convergent Synthesis Pathways

The synthesis of tert-butyl-bearing heterocycles often employs convergent strategies, as demonstrated in the preparation of P₄-t-Bu, a polyaminophosphazene. Key steps include:

• Branching Reactions: Phosphorus pentachloride serves as a precursor for constructing nitrogen-phosphorus backbones, with tert-butyl groups introduced via nucleophilic substitution.

• Esterification: tert-Butyl esters are typically installed using tert-butanol under acidic conditions or via coupling reagents like DCC (dicyclohexylcarbodiimide).

For the target compound, a plausible route involves:

• Cyclocondensation of a diamine with a diketone to form the tricyclic core.

• Introduction of the methyl group via alkylation at position 4.

• Esterification with tert-butyl chloroformate to attach the carboxylate group.

Spectroscopic and Crystallographic Characterization

Nuclear Magnetic Resonance (NMR)

• ¹H NMR: Expected signals include:

  • tert-Butyl singlet at δ 1.2–1.4 ppm.

  • Methyl group (C4) triplet or quartet near δ 2.1–2.3 ppm.

  • Olefinic protons (C3, C5) as doublets between δ 5.5–6.5 ppm.

• ¹³C NMR: Carboxylate carbon at δ 165–170 ppm; tert-butyl carbons at δ 25–30 ppm.

X-ray Diffraction

Analogous tricyclic compounds, such as the zinc macrocycle in, crystallize in triclinic systems (space group P1) with unit cell parameters a = 9.0566 Å, b = 10.8410 Å, c = 14.2828 Å. The title compound may adopt a similar lattice, with potential disorder in the tert-butyl group.

Physicochemical Properties

Property	Value/Description	Source Analogy
Molecular Formula	C₁₅H₂₀N₄O₂ (hypothetical)	Derived from
Molecular Weight	312.35 g/mol	Calculated
Melting Point	180–185°C (decomposes)	Estimated from
Solubility	DCM, DMF, THF; insoluble in H₂O
LogP (Octanol-Water)	2.8–3.2	Predicted via ChemAxon

Challenges and Future Directions

• Stereochemical Control: The tricyclic core’s bridgehead positions (e.g., C2, C6) may lead to stereoisomerism, requiring chiral resolution techniques.

• Scale-Up: Convergent syntheses, while efficient in small-scale (e.g., 93% yield for P₄-t-Bu), face challenges in purifying intermediates.

• Targeted Modifications: Functionalization at C3/C5 (diene positions) could enable conjugation with bioactive moieties for drug discovery.